Cas no 1804573-82-7 (4-Amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine
• CAS No: 1804573-82-7
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931052
• Update Time: 2025-05-21

4-Amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-6-3(13)1-5(14-4(6)2-12)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
• InChI Key： SSARMZJWVBKSFM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1CN)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.3
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine

Introduction to 4-Amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1804573-82-7)

4-Amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804573-82-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its amino, bromo, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in drug discovery and synthesis.

The synthesis and characterization of 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine involve meticulous attention to detail to ensure high purity and yield. The presence of multiple functional groups, such as the amino and aminomethyl groups, makes this compound a versatile intermediate in organic synthesis. These functional groups can participate in various chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions, which are essential for constructing more complex molecular architectures.

One of the most compelling aspects of 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine is its potential as a building block in the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their pharmacological properties, particularly in the context of central nervous system (CNS) disorders, anticancer agents, and antimicrobial compounds. The bromo and trifluoromethoxy substituents further enhance the compound's reactivity and selectivity, making it an attractive candidate for further functionalization.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into molecular structures can significantly influence the pharmacokinetic properties of drugs, including their bioavailability, metabolic stability, and binding affinity to biological targets. In the case of 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine, the trifluoromethoxy group may play a crucial role in modulating these properties, thereby enhancing its therapeutic potential.

The aminomethyl group in 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine provides an additional site for chemical modification, allowing for the attachment of other pharmacophores or biomolecules. This feature is particularly valuable in the development of conjugates or prodrugs, where specific targeting or controlled release mechanisms are desired. Such modifications can be tailored to improve solubility, tissue penetration, or interactions with biological receptors.

In academic research circles, 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine has been explored as a precursor for synthesizing more complex pyridine-based scaffolds. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding affinity to enzymes or receptors involved in metabolic pathways. These derivatives may offer novel therapeutic strategies for conditions such as diabetes, inflammation, or neurodegenerative diseases.

The bromo substituent on 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures or incorporating aryl groups into larger molecular frameworks. Such transformations are frequently employed in the synthesis of kinase inhibitors or other small-molecule drugs that target specific disease pathways.

The trifluoromethoxy group not only enhances the electronic properties of the pyridine ring but also contributes to steric hindrance around critical reactive sites. This balance between electronic and steric effects can be fine-tuned to optimize interactions with biological targets. For example, fluorinated pyridines have been shown to improve binding affinities by increasing lipophilicity while maintaining metabolic stability.

From a synthetic chemistry perspective, 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine exemplifies the elegance of multi-functionalized heterocycles. The compound's architecture allows for diverse synthetic pathways, enabling chemists to explore different reaction sequences and strategies. This flexibility is crucial in drug discovery pipelines where rapid access to structurally diverse libraries is essential for hit identification and optimization.

The growing interest in fluorinated compounds has also spurred innovations in synthetic methodologies tailored to introducing fluorine atoms efficiently and selectively. Techniques such as halogen-metal exchange followed by trapping with fluorinating agents have become increasingly prevalent. These methods allow for the precise placement of fluorine atoms at desired positions within complex molecules like 4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine, thereby enhancing its suitability for medicinal applications.

In conclusion,4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1804573-82-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining amino, bromo, and trifluoromethoxy substituents—make it a valuable intermediate with broad applications in drug discovery and synthesis. As our understanding of fluorinated compounds continues to evolve,4-amino-2-(aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.